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Forward-Looking Statement: This document provides a comprehensive technical overview of 2-
Ethyl-4-methylbenzoic acid (CAS 1369815-07-5). Due to the limited availability of published
experimental data for this specific compound, this guide integrates established principles of
organic chemistry, data from closely related analogs, and predictive models to offer a robust
profile for researchers, scientists, and drug development professionals. All data for analogous
compounds are clearly identified.

Introduction and Chemical Identity

2-Ethyl-4-methylbenzoic acid is a disubstituted aromatic carboxylic acid. The presence of the
carboxylic acid group, a key pharmacophore, makes it a molecule of interest in medicinal
chemistry and materials science.[1] The ethyl and methyl substituents on the benzene ring
influence its electronic properties, lipophilicity, and steric profile, which in turn can modulate its
biological activity and physical properties.[1] Benzoic acid and its derivatives are known to
possess a wide range of biological activities, including antimicrobial, anti-inflammatory, and
anticancer properties.[2][3]

Table 1: Chemical Identity of 2-Ethyl-4-methylbenzoic Acid
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Identifier Value Source
CAS Number 1369815-07-5 [4]
Molecular Formula C10H1202 [4]
Molecular Weight 164.20 g/mol [4]
SMILES CCC1=CC(C)=CC=C1C(0)=0  [4]

Physicochemical Properties

Experimental physicochemical data for 2-Ethyl-4-methylbenzoic acid is not readily available

in the public domain. Therefore, this section provides predicted values and data from a closely

related isomer, 4-Ethyl-2-methylbenzoic acid (CAS 190367-29-4), for comparative purposes.

Table 2: Physicochemical Properties

2-Ethyl-4-methylbenzoic

4-Ethyl-2-methylbenzoic

Property acid (Predicted/Analog .
acid (CAS 190367-29-4)
Data)
] ] Solid at room temperature )

Melting Point , Not available
(predicted)

Boiling Point Not available Not available
Poorly soluble in water, soluble
in organic solvents like

Solubility acetone and ethanol (predicted  Not available
based on analogs like p-toluic
acid)[5]
~4-5 (predicted based on ]

pKa ) ) Not available
benzoic acid)

LogP Not available 2.25562[6]

Topological Polar Surface Area  37.3 A2 (predicted) 37.3 A?[6]
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Proposed Synthesis Workflow

A plausible synthetic route for 2-Ethyl-4-methylbenzoic acid can be devised based on
established organic chemistry reactions, such as Friedel-Crafts acylation followed by oxidation.

Rationale for Synthetic Strategy

The synthesis of substituted benzoic acids can be achieved through various methods, including
the oxidation of alkylbenzenes and the carboxylation of Grignard reagents.[7] For the target
molecule, a multi-step synthesis starting from a readily available substituted toluene is a logical
approach. Friedel-Crafts acylation of toluene is a well-established method for introducing an
acyl group, which can then be reduced, followed by a second electrophilic substitution and final
oxidation to the carboxylic acid. The directing effects of the alkyl groups on the aromatic ring
are a key consideration in this synthetic design.[8][9]

Proposed Synthetic Protocol

A potential two-step synthesis is outlined below:
Step 1: Friedel-Crafts Acylation of m-Xylene

e Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, add
anhydrous aluminum chloride (AICI3) in a suitable solvent like dichloromethane (DCM).

e Reagent Addition: Cool the suspension in an ice bath. Add propionyl chloride dropwise via
the dropping funnel to the stirred suspension.

o Aromatic Substrate Addition: After the formation of the acylium ion, add m-xylene dropwise to
the reaction mixture, maintaining the low temperature.

» Reaction and Quenching: Allow the reaction to stir at room temperature for several hours.
Quench the reaction by slowly pouring the mixture into a beaker of crushed ice and
concentrated hydrochloric acid.

o Workup: Separate the organic layer, extract the aqueous layer with DCM, and combine the
organic fractions. Wash the combined organic layers with water, saturated sodium
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bicarbonate solution, and brine. Dry the organic layer over anhydrous magnesium sulfate,
filter, and concentrate under reduced pressure to yield the crude ketone.

Step 2: Oxidation to 2-Ethyl-4-methylbenzoic Acid

o Oxidation: The resulting ketone from Step 1 can be oxidized to the corresponding carboxylic
acid using a strong oxidizing agent such as potassium permanganate (KMnQa) in a basic
solution or through a haloform reaction if applicable.

 Purification: The crude benzoic acid can be purified by recrystallization from a suitable
solvent system, such as ethanol/water.

Synthesis Workflow Diagram

Propionyl Chloride Friedel-Crafts Acylation Formation of C-C bond Oxidation (e.g., KMnOa) Formation of Carboxylic Acid,, (; g 4
e T I ———

Click to download full resolution via product page
Caption: Proposed synthesis of 2-Ethyl-4-methylbenzoic acid.

Predicted Spectroscopic Profile

While experimental spectra for 2-Ethyl-4-methylbenzoic acid are not available, a predicted
profile can be constructed based on the analysis of its structure and data from similar

compounds.

Table 3: Predicted Spectroscopic Data
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Technique Predicted Features

- Aromatic protons (3H) appearing as multiplets
in the & 7.0-8.0 ppm region. - Ethyl group
protons: a quartet around & 2.6-2.8 ppm (CHz)
1H NMR and a triplet around 6 1.2-1.4 ppm (CHs). -
Methyl group protons: a singlet around & 2.3-2.5
ppm. - Carboxylic acid proton: a broad singlet at

0> 10 ppm.

- Carboxylic acid carbonyl carbon around 6 170-
180 ppm. - Aromatic carbons in the & 120-145
m region (6 signals expected). - Ethyl grou
15C NMR pp gion (6 sig p ) yl group
carbons: CHz around & 25-30 ppm and CHs
around & 13-16 ppm. - Methyl group carbon

around & 20-22 ppm.[10]

- Broad O-H stretch from the carboxylic acid
dimer from approximately 2500-3300 cm™1. -
Strong C=0 stretch from the carboxylic acid at

IR Spectroscopy approximately 1680-1710 cm~1,[11][12] - C-H
stretches from the alkyl groups just below 3000
cm~1, - Aromatic C=C stretches around 1600
and 1450 cm~1.

- Molecular ion peak (M*) at m/z = 164. -
Fragment ion at m/z = 149 corresponding to the
Mass Spectrometry (EI) loss of a methyl group. - Fragment ion at m/z =

119 corresponding to the loss of a carboxyl

group.

Potential Applications in Drug Discovery

The benzoic acid scaffold is a versatile building block in medicinal chemistry.[13] The specific
substitution pattern of 2-Ethyl-4-methylbenzoic acid could be leveraged to explore its
potential in several therapeutic areas.
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o Structure-Activity Relationship (SAR) Insights: The ethyl and methyl groups contribute to the
lipophilicity of the molecule, which can influence its ability to cross cell membranes. The
positions of these substituents can also affect the binding affinity and selectivity for biological
targets.[1][14]

e Antimicrobial Agents: Benzoic acid and its derivatives have a long history of use as
antimicrobial agents.[3] 2-Ethyl-4-methylbenzoic acid could be investigated for its activity
against various bacterial and fungal strains.

¢ Anticancer Research: Numerous benzoic acid derivatives have been synthesized and
evaluated for their anticancer properties.[2][13] The specific structure of 2-Ethyl-4-
methylbenzoic acid could be a starting point for the design of novel anticancer agents.

e Enzyme Inhibition: The carboxylic acid moiety can act as a key interacting group with the
active sites of various enzymes. For instance, derivatives of benzoic acid have been
explored as inhibitors of enzymes like dihydrofolate reductase.[15]

Safety and Handling

No specific safety data sheet (SDS) is available for 2-Ethyl-4-methylbenzoic acid. The
following recommendations are based on the safety profiles of structurally related aromatic
carboxylic acids.[13][16][17][18]

e General Handling: Use in a well-ventilated area. Avoid breathing dust, fumes, gas, mist,
vapors, or spray. Avoid contact with skin, eyes, and clothing.[16][18]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[16][18]

e First Aid:

o

Skin Contact: Wash off immediately with plenty of soap and water.

o

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.

o

Inhalation: Remove person to fresh air and keep comfortable for breathing.
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o Ingestion: Rinse mouth. Do NOT induce vomiting.

o Storage: Store in a cool, dry, and well-ventilated place. Keep container tightly closed.

» Disposal: Dispose of contents/container to an approved waste disposal plant.

Conclusion

2-Ethyl-4-methylbenzoic acid, CAS 1369815-07-5, represents a chemical entity with
significant potential for further investigation in both academic and industrial research settings.
While a comprehensive experimental characterization is yet to be published, this guide
provides a foundational understanding of its properties, a plausible synthetic approach, and an
outlook on its potential applications based on established chemical principles and data from
analogous structures. It is our hope that this technical guide will serve as a valuable resource
for researchers embarking on the study of this and other novel substituted benzoic acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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